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For researchers, scientists, and drug development professionals, the accurate measurement of

Calcitriol (1,25-dihydroxyvitamin D) is paramount. This guide provides a comparative overview

of proficiency testing (PT) schemes for clinical Calcitriol assays, offering insights into the

performance of various analytical methods. By examining data from external quality

assessment (EQA) programs, this document aims to equip laboratory professionals with the

information needed to select and maintain high-quality Calcitriol testing.

The measurement of Calcitriol presents significant analytical challenges due to its picomolar

concentrations in circulation and its lipophilic nature. [cite: ] This has led to the development of

various assay methodologies, including radioimmunoassays (RIA), enzyme-linked

immunosorbent assays (ELISA), and liquid chromatography-tandem mass spectrometry (LC-

MS/MS). However, the lack of standardized reference materials for Calcitriol contributes to

inter-laboratory and inter-method variability. [cite: ] Proficiency testing (PT) and external quality

assessment (EQA) schemes are crucial tools for laboratories to monitor and improve the

accuracy and comparability of their Calcitriol measurements.
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Performance of Calcitriol Assays in Proficiency
Testing
Data from the Vitamin D External Quality Assessment Scheme (DEQAS) provides valuable

insights into the performance of different analytical methods for Calcitriol. The following table

summarizes the method-specific means and standard deviations for five distributed samples

from the April 2018 DEQAS report for 1,25-dihydroxyvitamin D. The All-Laboratory Trimmed

Mean (ALTM) serves as the consensus value for assessing performance in this scheme.[1][2]

Table 1: Comparison of Calcitriol Assay Performance in DEQAS (April 2018)[1]

Method
Sample 421
(pmol/L)

Sample 422
(pmol/L)

Sample 423
(pmol/L)

Sample 424
(pmol/L)

Sample 425
(pmol/L)

DiaSorin

Liaison XL

(n=96)

62.2 ± (SD

not provided)

79.1 ± (SD

not provided)

153.9 ± (SD

not provided)

132.0 ± (SD

not provided)

100.7 ± (SD

not provided)

DIAsource

CT (n=5)

77.5 ± (SD

not provided)

83.1 ± (SD

not provided)

175.9 ± (SD

not provided)

152.6 ± (SD

not provided)

112.9 ± (SD

not provided)

IDS EIA (n=6)
61.5 ± (SD

not provided)

73.1 ± (SD

not provided)

148.1 ± (SD

not provided)

123.5 ± (SD

not provided)

101.4 ± (SD

not provided)

IDS RIA

(n=12)

74.1 ± (SD

not provided)

82.7 ± (SD

not provided)

194.1 ± (SD

not provided)

157.4 ± (SD

not provided)

123.6 ± (SD

not provided)

IDS iSYS

(n=10)

71.0 ± (SD

not provided)

81.1 ± (SD

not provided)

205.6 ± (SD

not provided)

162.0 ± (SD

not provided)

121.8 ± (SD

not provided)

IDS iSYS

New (n=20)

54.9 ± (SD

not provided)

62.1 ± (SD

not provided)

165.6 ± (SD

not provided)

122.2 ± (SD

not provided)

102.7 ± (SD

not provided)

LC-MS/MS

(n=12)

71.6 ± (SD

not provided)

84.2 ± (SD

not provided)

145.9 ± (SD

not provided)

119.3 ± (SD

not provided)

96.4 ± (SD

not provided)

ALTM

(n=161)
63.7 77.6 159.8 132.9 103.3
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Note: The original DEQAS report provided mean values and a graphical representation of the

standard deviation. Specific SD values were not available in the accessed document.

Experimental Protocols in Proficiency Testing
Schemes
Proficiency testing schemes for clinical Calcitriol assays generally follow a standardized

workflow to ensure objective assessment of laboratory performance. The process, as

exemplified by DEQAS, involves several key steps:

Sample Preparation and Distribution: The scheme organizer prepares and distributes a set of

samples to participating laboratories. These are typically human serum samples with varying

concentrations of Calcitriol.[2]

Analysis by Participating Laboratories: Each laboratory analyzes the samples using their

routine Calcitriol assay.

Data Submission: Laboratories submit their results to the scheme organizer.

Statistical Analysis: The organizer performs a statistical analysis of the submitted data. A

common approach is to calculate the All-Laboratory Trimmed Mean (ALTM) for each sample,

which serves as the target value.[2]

Performance Evaluation: Each laboratory's results are compared against the target values.

Performance is typically assessed based on the deviation from the target.

Reporting: A comprehensive report is issued to each participant, summarizing their

performance and providing a comparison with other laboratories and methods.[3]

Visualizing the Proficiency Testing Workflow and
Method Comparison
To better understand the processes involved, the following diagrams illustrate the workflow of a

typical proficiency testing scheme and the logical relationship in comparing different assay

methodologies based on the generated data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10786158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

